Cas no 1804768-56-6 (2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde)

2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde is a versatile heterocyclic compound featuring a reactive bromomethyl group, a hydroxyl substituent, and a trifluoromethoxy moiety. Its structure combines electrophilic (bromomethyl, aldehyde) and nucleophilic (hydroxyl) functionalities, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The presence of the trifluoromethoxy group enhances lipophilicity and metabolic stability, while the aldehyde and bromomethyl groups enable further derivatization via condensation or nucleophilic substitution reactions. This compound is particularly useful in the preparation of biologically active pyridine derivatives, offering precise control over molecular architecture. Its high purity and well-defined reactivity profile ensure consistent performance in complex synthetic pathways.

2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde structure

1804768-56-6 structure

Product Name:2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

CAS No:1804768-56-6

MF:C₈H₅BrF₃NO₃

MW:300.029412031174

CID:4814574

Update Time:2025-05-21

2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde
- Inchi： 1S/C8H5BrF3NO3/c9-2-4-6(15)1-7(5(3-14)13-4)16-8(10,11)12/h1,3,15H,2H2
- InChI Key： NJAQHXIMXDYWJG-UHFFFAOYSA-N
- SMILES： BrCC1C(=CC(=C(C=O)N=1)OC(F)(F)F)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 251
XLogP3: 2.1
Topological Polar Surface Area: 59.4

2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029093292-1g	2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde	1804768-56-6	97%	1g	$1,549.60	2022-04-01

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Additional information on 2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde

Comprehensive Overview of 2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804768-56-6)

The compound 2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804768-56-6) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including a bromomethyl group, a hydroxy substituent, and a trifluoromethoxy moiety, make it a valuable building block for the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key reasons for the growing attention on 2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde is its role in the development of novel therapeutic agents. The presence of the trifluoromethoxy group is particularly noteworthy, as it is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. This aligns with current trends in medicinal chemistry, where researchers are focusing on improving drug efficacy and reducing side effects. Additionally, the bromomethyl group offers versatile reactivity, enabling further functionalization for targeted applications.

In the context of agrochemicals, 2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde serves as a precursor for the synthesis of advanced crop protection agents. The trifluoromethoxy moiety is often associated with enhanced pesticidal activity, making this compound a subject of interest for companies developing next-generation herbicides and insecticides. With the global push toward sustainable agriculture, the demand for innovative agrochemical solutions is higher than ever, further driving research into this compound.

The synthesis and handling of 2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde require specialized expertise due to its reactive functional groups. Laboratories working with this compound must adhere to strict safety protocols to ensure optimal results. Its stability under various conditions is a topic of ongoing study, as researchers seek to optimize its use in large-scale applications. The compound's CAS No. 1804768-56-6 is a critical identifier for regulatory and procurement purposes, ensuring accurate sourcing and compliance with international standards.

From an industrial perspective, the scalability of 2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde production is a key consideration. Manufacturers are investing in advanced synthetic routes to improve yield and purity, addressing the needs of high-volume buyers. The compound's compatibility with modern green chemistry principles is also under exploration, as industries strive to reduce environmental impact. This aligns with broader societal concerns about sustainability and eco-friendly manufacturing practices.

In summary, 2-(Bromomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-6-carboxaldehyde (CAS No. 1804768-56-6) is a multifaceted compound with promising applications across multiple sectors. Its structural complexity and functional diversity make it a valuable asset for researchers and industrial chemists alike. As scientific advancements continue, the potential uses of this compound are expected to expand, solidifying its importance in modern chemistry.